Cas no 34375-61-6 (Benzoic acid, 4,4'-(2,2,2-trichloroethylidene)bis-)

• Product Name: Benzoic acid, 4,4'-(2,2,2-trichloroethylidene)bis-
• CAS No: 34375-61-6
• MF: C₁₆H₁₁Cl₃O₄
• MW: 373.61514210701
• CID: 1461874
• PubChem ID: 4407203
• Update Time: 2025-04-20

Benzoic acid, 4,4'-(2,2,2-trichloroethylidene)bis- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,4'-(2,2,2-trichloroethylidene)bis-
• 4-[1-(4-carboxyphenyl)-2,2,2-trichloroethyl]benzoic acid
• STK290995
• 4,4'-(2,2,2-trichloroethane-1,1-diyl)dibenzoic acid
• 34375-61-6
• 2,2-bis-(p-carboxyphenyl)1,1,1-trichloro-ethane
• DTXSID20402941
• AKOS003314417

• Inchi： 1S/C16H11Cl3O4/c17-16(18,19)13(9-1-5-11(6-2-9)14(20)21)10-3-7-12(8-4-10)15(22)23/h1-8,13H,(H,20,21)(H,22,23)
• InChI Key： RLIYWCYKKUIBDP-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC(C(=O)O)=CC=1)C1C=CC(C(=O)O)=CC=1)(Cl)Cl

Computed Properties

• Exact Mass: 371.97243
• Monoisotopic Mass: 371.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• PSA: 74.6